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Compound of Interest

Compound Name: N-Boc-4-piperidineethanol

Cat. No.: B155403

Technical Data Sheet: N-Boc-4-piperidineethanol

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for N-Boc-4-piperidineethanol, a key building
block in synthetic organic chemistry, often utilized in the development of pharmaceutical
compounds.

Chemical Properties

N-Boc-4-piperidineethanol, also known as N-(tert-Butoxycarbonyl)-4-piperidineethanol, is a
derivative of piperidine.[1] The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom
allows for controlled reactions in multi-step syntheses.

A summary of its key molecular identifiers and properties is presented below.

Property Value

Molecular Formula C12H23NO3[1][2]
Molecular Weight 229.32 g/mol [1][2]
CAS Number 89151-44-0[1]

Experimental Protocols
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Detailed experimental protocols involving N-Boc-4-piperidineethanol are specific to the
reaction in which it is being used. As a starting material or intermediate, its application can be
found in a wide range of synthetic procedures. For instance, it is used in the preparation of
anilinoquinazoline VEGF receptor tyrosine kinase inhibitors and 1,3,4-trisubstituted pyrrolidine
CCRS5 receptor antagonists.[2] Researchers should refer to specific literature for detailed
methodologies related to their target molecule.

Logical Relationships in Synthesis

The use of N-Boc-4-piperidineethanol in a synthetic route can be generalized as follows: The
Boc-protected nitrogen prevents its participation in reactions while the hydroxyl group is
modified or used as a point of attachment. Subsequently, the Boc group can be removed under
acidic conditions to allow for further functionalization of the piperidine nitrogen.
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Caption: Generalized synthetic workflow using N-Boc-4-piperidineethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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